3-methyl-8-{4-[(naphthalen-1-yl)methyl]piperazin-1-yl}-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 3-methyl-8-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C24H26N6O2/c1-3-11-30-20-21(27(2)24(32)26-22(20)31)25-23(30)29-14-12-28(13-15-29)16-18-9-6-8-17-7-4-5-10-19(17)18/h3-10H,1,11-16H2,2H3,(H,26,31,32)
• InChI Key: FHIRLRIZQRWESI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=CC5=CC=CC=C54)CC=C
• Molecular Formula: C24H26N6O2
• Molecular Weight: 430.5 g/mol
• CAS No.: 887030-17-3

Description

3-methyl-8-{4-[(naphthalen-1-yl)methyl]piperazin-1-yl}-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-8-{4-[(naphthalen-1-yl)methyl]piperazin-1-yl}-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione typically involves multiple steps, starting from readily available starting materials. The process may include:

Formation of the purine core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the naphthalen-1-yl group: This step may involve nucleophilic substitution reactions where the naphthalen-1-yl group is introduced onto the piperazine ring.

Alkylation and other modifications:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

3-methyl-8-{4-[(naphthalen-1-yl)methyl]piperazin-1-yl}-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be used to modify the functional groups, potentially altering the compound’s activity.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups onto the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various halogenating agents or nucleophiles can be used depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may serve as a probe to study biological processes involving purine derivatives.

Medicine: It has potential therapeutic applications due to its structural similarity to biologically active purines.

Industry: The compound can be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-methyl-8-{4-[(naphthalen-1-yl)methyl]piperazin-1-yl}-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves its interaction with specific molecular targets. The purine core allows it to bind to enzymes or receptors that recognize purine derivatives, potentially modulating their activity. The additional functional groups may enhance its binding affinity or selectivity, leading to specific biological effects.

Comparison with Similar Compounds

Similar Compounds

Caffeine: A well-known purine derivative with stimulant effects.

Theophylline: Another purine derivative used in the treatment of respiratory diseases.

Adenosine: A naturally occurring purine nucleoside involved in various physiological processes.

Uniqueness

3-methyl-8-{4-[(naphthalen-1-yl)methyl]piperazin-1-yl}-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is unique due to its specific functional groups, which may confer distinct chemical and biological properties compared to other purine derivatives